Cas no 1368066-86-7 (7-Chloroisoquinoline-1-carbonitrile)

• Product Name: 7-Chloroisoquinoline-1-carbonitrile
• CAS No: 1368066-86-7
• MF: C₁₀H₅ClN₂
• MW: 188.613100767136
• MDL: MFCD23703397
• CID: 4821815
• PubChem ID: 71743138
• Update Time: 2025-06-12

7-Chloroisoquinoline-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-CHLOROISOQUINOLINE-1-CARBONITRILE
• 1-Isoquinolinecarbonitrile, 7-chloro-
• 7-Chloroisoquinoline-1-carbonitrile

• MDL： MFCD23703397
• Inchi： 1S/C10H5ClN2/c11-8-2-1-7-3-4-13-10(6-12)9(7)5-8/h1-5H
• InChI Key： PKCVPDKXXMXUCN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=CN=C(C#N)C=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 7-Chloroisoquinoline-1-carbonitrile

Recent Advances in the Study of 7-Chloroisoquinoline-1-carbonitrile (CAS: 1368066-86-7): A Promising Scaffold in Medicinal Chemistry

7-Chloroisoquinoline-1-carbonitrile (CAS: 1368066-86-7) has emerged as a significant scaffold in medicinal chemistry due to its versatile pharmacological properties. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive compounds targeting various diseases, including cancer, infectious diseases, and neurological disorders. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and therapeutic applications.

The compound's unique structural features, including the chlorinated isoquinoline core and the nitrile functional group, contribute to its reactivity and ability to interact with diverse biological targets. Recent synthetic methodologies have optimized the production of 7-Chloroisoquinoline-1-carbonitrile, enabling its broader application in drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient one-pot synthesis route, significantly improving yield and purity compared to traditional methods.

In terms of biological activity, 7-Chloroisoquinoline-1-carbonitrile has shown promising results as an inhibitor of protein kinases, particularly those involved in cancer cell proliferation. A recent preclinical study revealed its potent inhibitory effects on the PI3K/AKT/mTOR pathway, a critical signaling cascade in many cancers. These findings suggest its potential as a lead compound for developing novel anticancer agents. Additionally, its antimicrobial properties have been explored, with studies indicating efficacy against drug-resistant bacterial strains.

Beyond its direct therapeutic applications, 7-Chloroisoquinoline-1-carbonitrile serves as a valuable building block in the synthesis of more complex molecules. Researchers have utilized it to develop derivatives with enhanced pharmacokinetic properties, such as improved solubility and metabolic stability. A 2024 study highlighted its role in creating dual-action compounds that combine kinase inhibition with immunomodulatory effects, opening new avenues for combination therapies.

Despite these advancements, challenges remain in fully harnessing the potential of 7-Chloroisoquinoline-1-carbonitrile. Issues such as off-target effects and optimal dosing regimens require further investigation. Ongoing research aims to address these limitations through structural modifications and advanced delivery systems. The compound's future in drug development appears bright, with several derivatives currently in preclinical testing phases.

In conclusion, 7-Chloroisoquinoline-1-carbonitrile (CAS: 1368066-86-7) represents a versatile and pharmacologically relevant scaffold in modern medicinal chemistry. Its continued study promises to yield novel therapeutic agents across multiple disease areas, reinforcing its importance in pharmaceutical research and development.